PAT-347 sodium
Overview
Description
PAT-347 is a potent Autotaxin Inhibitor. Autotaxin (ATX) is a secreted enzyme responsible for the hydrolysis of lysophosphatidylcholine (LPC) to the bioactive lysophosphatidic acid (LPA) and choline. The ATX-LPA signaling pathway is implicated in cell survival, migration, and proliferation; thus, the inhibition of ATX is a recognized therapeutic target for a number of diseases including fibrotic diseases, cancer, and inflammation, among others.
Scientific Research Applications
Sodium in Energy Storage
Sodium batteries have been a subject of research for over 50 years. The discovery of high Na+ ion conductivity in β‐Al2O3 led to the development of high-energy batteries for load leveling and electrical vehicles. With the growth of renewable energies, large batteries are needed for frequency regulation and peak production shift, making sodium-ion batteries a viable option due to their long lifetime, power, affordability, and material availability (Delmas, 2018).
Sodium in Pharmaceutical Manufacturing
Antisolvent crystallization, a key process in pharmaceutical manufacturing, can be monitored using Process Analytical Technology (PAT) tools. A study demonstrated this by monitoring the crystallization of sodium scutellarein, a process crucial for the separation and purification of solid products (Liu et al., 2011). Additionally, PAT integration into semiconductor and pharmaceutical industries has been discussed, highlighting the role of chemical engineering in enhancing process understanding and quality-by-design in pharmaceuticals (Wu et al., 2007).
Biomedical Applications
Sodium MRI is an emerging field in translational imaging research. It provides quantitative biochemical information on tissue viability, cell integrity, and function, aiding in the diagnosis and prognosis of diseases and treatment outcomes. Its application extends to various human tissues such as the brain, breast cancer, articular cartilage, muscle, and kidney (Madelin & Regatte, 2013).
Sodium in Food Processing
Research on reducing patulin (PAT) content in apple juice has shown that sodium bicarbonate is an effective additive for PAT reduction, suggesting its potential application in food processing (Kim et al., 2018).
Sodium in Solar Cell Technology
Sodium has been used in the synthesis of kesterite thin films to enhance the performance of solar cells. Research has focused on decoupling the structural and electronic effects of sodium to better understand its role in solar cell performance (Andres et al., 2018).
Sodium in Chemical Research
Developments in sodium technology have greatly influenced its use in fast reactors as a coolant and as a reducing agent in various industries. Despite its reactivity with air and water, advancements in engineering systems have made handling sodium more manageable (Kale & Rajan, 2004).
properties
Product Name |
PAT-347 sodium |
|---|---|
Molecular Formula |
C28H20ClF2N2NaO3S |
Molecular Weight |
560.9756 |
IUPAC Name |
sodium 3-((6-chloro-7-fluoro-2-methyl-1-(2-oxo-2-(spiro[cyclopropane-1,3'-indolin]-1'-yl)ethyl)-1H-indol-3-yl)thio)-2-fluorobenzoate |
InChI |
InChI=1S/C28H21ClF2N2O3S.Na/c1-15-26(37-21-8-4-5-16(23(21)30)27(35)36)17-9-10-19(29)24(31)25(17)32(15)13-22(34)33-14-28(11-12-28)18-6-2-3-7-20(18)33;/h2-10H,11-14H2,1H3,(H,35,36);/q;+1/p-1 |
InChI Key |
SSBGAZDYHLKALW-UHFFFAOYSA-M |
SMILES |
O=C(CN1C(C)=C(SC2=CC=CC(C(O[Na])=O)=C2F)C3=C1C(F)=C(Cl)C=C3)N4CC5(CC5)C6=CC=CC=C64 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PAT-347; PAT 347; PAT347. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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